Cas no 2171215-28-2 (2-(3S)-N-(2,2-dimethylpropyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid)

• Product Name: 2-(3S)-N-(2,2-dimethylpropyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid
• CAS No: 2171215-28-2
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6178925
• PubChem ID: 165801347
• Update Time: 2025-06-08

2-(3S)-N-(2,2-dimethylpropyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3S)-N-(2,2-dimethylpropyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid
• EN300-1472908
• 2-[(3S)-N-(2,2-dimethylpropyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]acetic acid
• 2171215-28-2

• Inchi： 1S/C28H36N2O5/c1-5-10-19(15-25(31)30(16-26(32)33)18-28(2,3)4)29-27(34)35-17-24-22-13-8-6-11-20(22)21-12-7-9-14-23(21)24/h6-9,11-14,19,24H,5,10,15-18H2,1-4H3,(H,29,34)(H,32,33)/t19-/m0/s1
• InChI Key： DWKYWRJPECYIDT-IBGZPJMESA-N
• SMILES： O(C(N[C@@H](CCC)CC(N(CC(=O)O)CC(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(3S)-N-(2,2-dimethylpropyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid

Comprehensive Analysis of 2-(3S)-N-(2,2-dimethylpropyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid (CAS No. 2171215-28-2)

In the rapidly evolving field of peptide synthesis and pharmaceutical intermediates, 2-(3S)-N-(2,2-dimethylpropyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid (CAS No. 2171215-28-2) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has gained traction due to its efficiency in producing high-purity peptides for drug discovery and biomedical research. The compound's unique structural features, including the fluorenylmethyloxycarbonyl (Fmoc) group, make it a versatile building block for peptide coupling reactions.

The growing demand for custom peptide synthesis and therapeutic peptides has propelled research into advanced intermediates like 2-(3S)-N-(2,2-dimethylpropyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid. Researchers are particularly interested in its role in peptide-based drug development, where it serves as a critical component for constructing bioactive peptides. Its chiral center (3S configuration) ensures stereochemical precision, a key factor in achieving desired biological activity. The compound's compatibility with automated peptide synthesizers further enhances its appeal in high-throughput pharmaceutical manufacturing.

One of the most searched questions in peptide chemistry forums revolves around the stability of Fmoc-protected compounds. 2-(3S)-N-(2,2-dimethylpropyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid exhibits excellent stability under standard SPPS conditions, resisting premature deprotection while allowing efficient cleavage when required. This balance makes it ideal for multi-step peptide elongation. Recent studies have also explored its potential in click chemistry applications, where its carboxylic acid moiety enables facile conjugation with other biomolecules.

The 2,2-dimethylpropyl (pivaloyl) group in this compound's structure contributes to its steric protection, minimizing unwanted side reactions during peptide chain assembly. This feature aligns with current industry trends favoring high-fidelity peptide synthesis. Analytical techniques like HPLC and mass spectrometry confirm the compound's high purity (>98%), meeting stringent requirements for GMP-grade peptide production. As the market for peptide therapeutics expands—projected to reach $50 billion by 2025—intermediates like this are becoming increasingly valuable.

Environmental considerations in green chemistry have prompted investigations into the solvent compatibility of 2-(3S)-N-(2,2-dimethylpropyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid. It demonstrates good solubility in eco-friendly solvents such as 2-methyltetrahydrofuran (2-MeTHF), reducing reliance on traditional hazardous organic solvents. This aligns with the pharmaceutical industry's shift toward sustainable manufacturing practices, a topic frequently searched by process chemists.

In structure-activity relationship (SAR) studies, this compound serves as a valuable tool for introducing hydrophobic modifications to peptide sequences. Its branched alkyl chain influences peptide membrane permeability—a hot topic in oral peptide drug development. Recent publications highlight its use in creating cell-penetrating peptides (CPPs), addressing one of the biggest challenges in peptide-based therapeutics: bioavailability.

The storage stability of 2-(3S)-N-(2,2-dimethylpropyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid under various conditions (e.g., temperature, humidity) is another frequently searched topic. Recommended storage at -20°C under argon atmosphere maintains its integrity for extended periods. Proper handling protocols—including use of desiccants and moisture-proof packaging—are crucial, as emphasized in recent peptide synthesis guidelines.

As computational chemistry gains prominence, researchers are modeling this compound's conformational behavior to predict its performance in peptide folding scenarios. Such in silico studies complement experimental work, accelerating rational drug design. The compound's molecular weight (454.52 g/mol) and logP value make it suitable for developing peptide-drug conjugates (PDCs), an emerging class of targeted therapeutics.

Quality control protocols for 2-(3S)-N-(2,2-dimethylpropyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid typically involve chiral HPLC analysis to verify enantiomeric purity, addressing another common query among peptide chemists. The absence of racemization during synthesis is critical for maintaining the compound's utility in stereoselective peptide construction.

Looking ahead, innovations in continuous flow peptide synthesis may further elevate the importance of this intermediate. Its chemical robustness makes it compatible with flow chemistry setups, potentially enabling more efficient large-scale peptide production. These developments align with growing interest in cost-effective peptide manufacturing solutions—a trending search term in pharmaceutical technology circles.